Cas no 105736-32-1 (5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(phenylamino)-)

5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(phenylamino)- structure
105736-32-1 structure
Product Name:5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(phenylamino)-
CAS No:105736-32-1
MF:C18H14N4O2
MW:318.3293633461
CID:1162782
Update Time:2024-07-26

5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(phenylamino)-
    • 5-Pyrimidinecarbonitrile, 1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(phenylamino)-
    • Inchi: 1S/C18H14N4O2/c1-21-16(20-13-8-4-2-5-9-13)15(12-19)17(23)22(18(21)24)14-10-6-3-7-11-14/h2-11,20H,1H3
    • InChI Key: ZSHGZMSCWNFIAM-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C)C(NC2=CC=CC=C2)=C(C#N)C(=O)N1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 318.11182

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • Melting Point: 316-318 °C(Solv: acetonitrile (75-05-8))
  • Boiling Point: 443.7±55.0 °C(Predicted)
  • PSA: 76.44
  • pka: -2.32±0.20(Predicted)
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